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Introduction
Mutarotase, encoded by the GALM gene, is a crucial enzyme in galactose metabolism. It

catalyzes the epimerization of β-D-galactose to α-D-galactose, the first step in the Leloir

pathway, which is the primary route for galactose utilization.[1][2][3] This pathway is essential

for converting galactose, derived from lactose and other dietary sources, into glucose-1-

phosphate, which can then enter glycolysis for energy production or be converted to glycogen

for storage.[4] Dysfunctional GALM leads to Type IV galactosemia, an inborn error of

metabolism characterized by the accumulation of galactose and its metabolites, leading to

clinical manifestations such as cataracts.[5][6][7]

The CRISPR/Cas9 system has emerged as a powerful and precise tool for genome editing,

enabling the targeted knockout of genes to study their function and role in disease.[8][9] This

application note provides a detailed protocol for knocking out the GALM gene using

CRISPR/Cas9 technology in a human cell line. It covers single guide RNA (sgRNA) design,

delivery of CRISPR/Cas9 components, validation of gene knockout, and phenotypic analysis of

the resulting knockout cells. This information is valuable for researchers investigating galactose

metabolism, developing models for galactosemia, and for drug discovery efforts targeting

metabolic disorders.
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The GALM enzyme plays a critical role in the Leloir pathway for galactose metabolism.

Understanding this pathway is essential for interpreting the consequences of a GALM gene

knockout.
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Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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